![B1575637 cyclo[Ala-Gly-Gly-Thr-Cys(1)-Asn-Thr-Pro-Gly-Cys(2)-Ser-Cys(3)-Ser-Trp-Pro-Ile-Cys(1)-Thr-Arg-Asn-Gly-Leu-Pro-Val-Cys(2)-Gly-Glu-Thr-Cys(3)]](/img/structure/B1575637.png)
cyclo[Ala-Gly-Gly-Thr-Cys(1)-Asn-Thr-Pro-Gly-Cys(2)-Ser-Cys(3)-Ser-Trp-Pro-Ile-Cys(1)-Thr-Arg-Asn-Gly-Leu-Pro-Val-Cys(2)-Gly-Glu-Thr-Cys(3)]
Description
Vaby A is a polypeptide. It has a role as a metabolite.
Scientific Research Applications
Structural Analysis : Studies have focused on understanding the amino acid sequences of various proteins and peptides that are structurally similar or contain similar sequences to the specified compound. For instance, Morgan, Birken, and Canfield (1975) analyzed the amino acid sequence of human chorionic gonadotropin, which shares structural similarities (Morgan, F. J., Birken, S., & Canfield, R. E., 1975).
Functional Insights : Research into peptides and proteins with sequences similar to "cyclo[Ala-Gly-Gly-Thr-Cys(1)-Asn-Thr-Pro-Gly-Cys(2)-Ser-Cys(3)-Ser-Trp-Pro-Ile-Cys(1)-Thr-Arg-Asn-Gly-Leu-Pro-Val-Cys(2)-Gly-Glu-Thr-Cys(3)]" has shed light on their functional roles. For example, the study of angiogenin, a tumor-derived factor, revealed the sequence and disulfide bond pairing, providing insights into its role in tumor angiogenesis (Strydom, D. J., Fett, J., Lobb, R., Alderman, E., Bethune, J. L., Riordan, J., & Vallee, B., 1985).
Comparative Studies : Comparative analyses of similar sequences across different species or proteins have been instrumental in understanding evolutionary relationships and functional similarities. For example, a study on thioredoxin from a cyanobacterium highlighted its structural and functional similarities to thioredoxins from various sources (Gleason, F. K., Whittaker, M., Holmgren, A., & Jörnvall, H., 1985).
Biochemical Properties : The biochemical properties of compounds with similar sequences have been studied to understand their role in biological processes. For instance, a study on relaxin from the skate species explored its biochemical properties, providing insights into its physiological functions (Büllesbach, E., Schwabe, C., & Callard, I., 1987).
properties
bioactivity |
Antimicrobial |
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sequence |
GLPVCGETCAGGTCNTPGCSCSWPICTRN |
Origin of Product |
United States |
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